Cas no 2171453-99-7 (1-fluoro-3-(3S)-pyrrolidin-3-yloxypropan-2-ol)

• Product Name: 1-fluoro-3-(3S)-pyrrolidin-3-yloxypropan-2-ol
• CAS No: 2171453-99-7
• MF: C₇H₁₄FNO₂
• MW: 163.189965724945
• CID: 6570492
• PubChem ID: 165598152
• Update Time: 2025-05-24

1-fluoro-3-(3S)-pyrrolidin-3-yloxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-(3S)-pyrrolidin-3-yloxypropan-2-ol
• EN300-1649337
• 1-fluoro-3-[(3S)-pyrrolidin-3-yloxy]propan-2-ol
• 2171453-99-7

• Inchi： 1S/C7H14FNO2/c8-3-6(10)5-11-7-1-2-9-4-7/h6-7,9-10H,1-5H2/t6?,7-/m0/s1
• InChI Key： VUXFXLRHYLOSCT-MLWJPKLSSA-N
• SMILES： FCC(CO[C@@H]1CNCC1)O

Computed Properties

• Exact Mass: 163.10085685g/mol
• Monoisotopic Mass: 163.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 1-fluoro-3-(3S)-pyrrolidin-3-yloxypropan-2-ol

Compound CAS No. 2171453-99-7: 1-fluoro-3-(3S)-pyrrolidin-3-yloxypropan-2-ol

The compound with CAS number 2171453-99-7, commonly referred to as 1-fluoro-3-(3S)-pyrrolidin-3-yloxypropan-2-ol, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a fluorine atom, a pyrrolidine ring, and a hydroxyl group. The stereochemistry at the pyrrolidine ring, specifically the (3S) configuration, plays a crucial role in determining its physical and chemical properties.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Its structure makes it a promising candidate for drug development, particularly in the design of bioactive molecules. The presence of the fluorine atom introduces electronic effects that can enhance the molecule's stability and reactivity. Additionally, the hydroxyl group provides opportunities for functionalization, enabling the creation of derivatives with diverse biological activities.

The synthesis of 1-fluoro-3-(3S)-pyrrolidin-3-yloxypropan-2-ol involves a multi-step process that requires precise control over stereochemistry. Researchers have employed various strategies, including asymmetric catalysis and stereoselective reactions, to achieve high yields of the desired enantiomer. These methods not only ensure the correct configuration at the pyrrolidine ring but also minimize byproduct formation, making the synthesis process more efficient.

In terms of applications, this compound has shown potential in several areas. In pharmaceuticals, it serves as a valuable intermediate in the synthesis of bioactive compounds with specific therapeutic targets. For instance, its ability to form hydrogen bonds makes it suitable for designing molecules that can interact with proteins or enzymes involved in disease pathways. Furthermore, its structural versatility allows for modifications that can enhance solubility or bioavailability, which are critical factors in drug design.

The latest research on this compound has also explored its role in materials science. By incorporating it into polymer systems or as a building block for advanced materials, scientists aim to exploit its unique properties for applications in electronics or energy storage. The fluorine atom's electronegativity contributes to improved electronic properties, while the hydroxyl group can facilitate cross-linking or other structural modifications.

In conclusion, CAS No. 2171453-99-7, or 1-fluoro-3-(3S)-pyrrolidin-3-yloxypropan-2-ol, is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and stereochemistry make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.